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Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B15594103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial searches for "Dihydromicromelin B" yielded results predominantly for

"Dihydromyricetin" (DHM). This guide focuses on the bioactivity of Dihydromyricetin.

Dihydromyricetin (DHM), a natural flavonoid, has demonstrated significant anti-tumor effects

across a variety of cancer cell lines. This guide provides a comparative analysis of DHM's

bioactivity, focusing on its effects on human choriocarcinoma (JAr), cholangiocarcinoma (RBE

and HCCC9810), and nasopharyngeal carcinoma (Hone1 and CNE1) cell lines. The data

presented herein is compiled from multiple studies to offer a comprehensive overview for

researchers and professionals in drug development.

Quantitative Bioactivity Data
The cytotoxic and anti-proliferative effects of Dihydromyricetin vary across different cancer cell

lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values

and observed bioactivities of DHM in the selected cell lines.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15594103?utm_src=pdf-interest
https://www.benchchem.com/product/b15594103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Cancer Type IC50 Value (µM) Key Bioactivities

JAr Choriocarcinoma ~312 (48h)[1]

Inhibition of

proliferation, induction

of apoptosis, S/G2/M

cell cycle arrest[2][3]

RBE Cholangiocarcinoma 146.6 (24h)
Inhibition of cell

growth

HCCC9810 Cholangiocarcinoma 156.8 (24h)

Inhibition of cell

viability and

proliferation,

promotion of

apoptosis

Hone1
Nasopharyngeal

Carcinoma

Dose-dependent

inhibition

Inhibition of cell

viability, induction of

apoptosis, reversal of

cisplatin resistance[4]

CNE1
Nasopharyngeal

Carcinoma

Dose-dependent

inhibition

Inhibition of cell

viability, induction of

apoptosis, reversal of

cisplatin resistance[4]

Signaling Pathways Modulated by Dihydromyricetin
Dihydromyricetin exerts its anti-cancer effects by modulating several key signaling pathways.

The specific pathways affected can differ between cell lines, highlighting the compound's multi-

faceted mechanism of action.

In JAr Choriocarcinoma Cells:

DHM induces apoptosis through the mitochondrial pathway and causes cell cycle arrest by

downregulating the SMAD signaling pathway.
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Dihydromyricetin

Wnt/β-catenin
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Seed cells in
96-well plate

Treat with DHM at
various concentrations

Incubate for
24-48 hours

Add MTT reagent
to each well

Incubate for 4 hours
(Formazan formation)

Add solubilization
solution (e.g., DMSO)

Measure absorbance
at 570 nm

Treat cells with
DHM

Harvest and wash
cells with PBS

Resuspend in
Annexin V binding buffer

Add Annexin V-FITC
and Propidium Iodide

Incubate in the
dark

Analyze by flow
cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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